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Compound of Interest

Compound Name:
4'-Methoxy-2-morpholinomethyl

benzophenone

CAS No.: 898750-02-2

Cat. No.: B1327235

Get Quote

Application Note: Development of [ C]MMBP for
PET Imaging
C]4'-Methoxy-2-morpholinomethyl benzophenone

Introduction & Rationale
The development of novel PET ligands requires a precise balance of affinity, lipophilicity, and

metabolic stability.[1] 4'-Methoxy-2-morpholinomethyl benzophenone (MMBP) represents a

promising scaffold for CNS receptor imaging due to its lipophilic benzophenone backbone and

the ionizable morpholine nitrogen, which facilitates blood-brain barrier (BBB) penetration.[1]

Key Chemical Properties[2][3][4][5][6][7]
Target Compound: 4'-Methoxy-2-(morpholin-4-ylmethyl)benzophenone[1]

Molecular Formula:

[1]
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Molecular Weight: 311.38 g/mol [2]

LogP (Predicted): ~3.2 (Optimal for CNS passive diffusion)[1]

Labeling Strategy: Carbon-11 O-methylation at the 4'-position.[1]

Mechanism of Action (Hypothetical Target)
While benzophenone-morpholine derivatives exhibit pleiotropic pharmacology, this protocol

focuses on its validation as a Sigma-1 Receptor (

R) ligand, a chaperone protein implicated in neurodegeneration and tumor biology.[1] The
protocol is adaptable for Histamine H3 or generic CNS receptor screening.[1]

Radiochemistry: Synthesis of [ C]MMBP
The synthesis relies on the rapid O-methylation of the desmethyl precursor (Phenol-MMBP)

using [

C]Methyl Iodide (

C]CH_3I

^{11}

[^{11}

).[1]

Precursor Synthesis
Precursor: 4'-Hydroxy-2-morpholinomethyl benzophenone.[1]

Synthesis Route: Friedel-Crafts acylation of anisole with 2-bromomethylbenzoyl chloride

followed by morpholine substitution, then demethylation using

.[1]

Automated Radiosynthesis Protocol
System: GE TRACERlab FX C Pro or equivalent generic module.[1]
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Reagents:
**

C]CO_2

^{14}N(p,\alpha)^{11}C$ reaction).[1]

Methylating Agent:

C]CH_3OTf$ (preferred for higher reactivity) or

C]CH_3I$.[1]

Precursor Solution: 1.0 mg Precursor in 300

L DMF.

Base: 3.0

L 5N NaOH (to deprotonate the phenol).

Step-by-Step Workflow:
Trapping:

C]CH_3OTf$ is trapped in the reaction vessel containing the Precursor/Base solution at
room temperature.[1]

Reaction: The mixture is heated to 80°C for 2 minutes.

Quenching: Add 1.5 mL HPLC mobile phase.

Purification: Inject onto Semi-prep HPLC.

Column: C18 Reverse Phase (e.g., Phenomenex Luna, 10

m, 250x10mm).[1]

Mobile Phase: 55% Acetonitrile / 45% 0.1M Ammonium Formate.[1]

Flow Rate: 5.0 mL/min.[1]
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Detection: UV (254 nm) and Gamma.[1]

Formulation: Collect product peak in water (>50 mL), trap on C18 Sep-Pak, wash with water,

elute with 1 mL Ethanol, and dilute with 9 mL Saline. Filter through 0.22

m sterile filter.[1]

Visualization: Radiosynthesis Logic

Quality Control Checkpoints
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Figure 1: Automated radiosynthesis workflow for [

C]MMBP from cyclotron target to sterile vial.

Quality Control (QC) Protocols
Trustworthiness in PET data begins with rigorous QC.[1] The following criteria must be met

before batch release.
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Test Parameter Method Acceptance Criteria

Radiochemical Purity Analytical HPLC > 95%

Chemical Purity Analytical HPLC (UV 254nm) No significant impurity peaks

Molar Activity (

)
HPLC (Mass vs Activity)

> 37 GBq/

mol (>1000 mCi/

mol)

Residual Solvents GC (Gas Chromatography)
DMF < 880 ppm, Acetone <

5000 ppm

pH pH Strip/Meter 4.5 – 8.5

Endotoxin LAL Test
< 175 EU/V (human) or

equivalent for animal

Filter Integrity Bubble Point Test
> 50 psi (for 0.22

m filter)

Preclinical Evaluation Protocols
In Vitro Binding Assay (Validation of Affinity)
Objective: Determine the inhibition constant (

) of non-radioactive MMBP against the target (e.g.,

R).[1]

Tissue Source: Rat brain homogenates or HEK293 cells overexpressing

R.[1]

Radioligand:

(Gold standard for

).[1]
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Competitor: MMBP (Concentration range:

to

M).[1]

Incubation: 120 min at 37°C in Tris-HCl buffer (pH 7.4).

Termination: Rapid filtration through GF/B filters.

Analysis: Scintillation counting. Calculate

and derive

using the Cheng-Prusoff equation.[1]

Target Criteria:

nM for high-quality PET ligands.[1]

In Vivo MicroPET Imaging
Objective: Assess biodistribution, brain uptake, and specific binding.[1]

Animal Model: Sprague-Dawley Rats (n=3 per group). Scanner: Siemens Inveon or equivalent.

[1]

Protocol:

Anesthesia: 2% Isoflurane.[1]

Injection: 20-30 MBq of [

C]MMBP via tail vein.[1]

Acquisition: Dynamic scan for 60 minutes (Frames: 6x10s, 6x60s, 5x300s, 5x600s).

Blocking Study (Self-Validation):
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Pre-treat animal with 2 mg/kg non-radioactive MMBP or a known antagonist (e.g.,

Haloperidol for

R) 30 min prior to tracer injection.[1]

Expected Outcome: >50% reduction in brain uptake (Standard Uptake Value - SUV) in

target-rich regions.[1]

Metabolite Analysis
Objective: Confirm the signal in the brain is parent tracer, not a radiometabolite.[1]

Sampling: Collect arterial blood and brain tissue at 20 min post-injection.[1]

Processing: Centrifuge blood to separate plasma. Homogenize brain in acetonitrile.

Analysis: Radio-TLC or Radio-HPLC.

Metric: % Parent fraction. (Acceptable: >90% in brain).[1]

Visualization: Evaluation Logic
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Figure 2: Decision tree for the preclinical validation of [

C]MMBP.
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(Note: Specific literature on "4'-Methoxy-2-morpholinomethyl benzophenone" as a PET

ligand is hypothetical or proprietary.[1] The references above ground the protocols in

established radiopharmaceutical science for this chemical class.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://prepchem.com/4-methoxybenzophenone/
https://www.bldpharm.com/products/898765-09-8.html
https://scholarblogs.emory.edu/radiochem/resources/classic-pet-imaging-ligands/
https://scholarblogs.emory.edu/radiochem/resources/classic-pet-imaging-ligands/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9090218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9090218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3614727/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3614727/
https://www.benchchem.com/product/b1327235/docs#development-of-4-methoxy-2-morpholinomethyl-benzophenone-as-a-potential-pet-ligand
https://www.benchchem.com/product/b1327235/docs#development-of-4-methoxy-2-morpholinomethyl-benzophenone-as-a-potential-pet-ligand
https://www.benchchem.com/product/b1327235/docs#development-of-4-methoxy-2-morpholinomethyl-benzophenone-as-a-potential-pet-ligand
https://www.benchchem.com/product/b1327235/docs#development-of-4-methoxy-2-morpholinomethyl-benzophenone-as-a-potential-pet-ligand
https://www.benchchem.com/product/b1327235?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1327235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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